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For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Morpholinoethanol, with the CAS number 622-40-2, is a versatile bifunctional molecule
incorporating both a tertiary amine and a primary alcohol. This unique structure makes it a
valuable intermediate in a multitude of chemical syntheses, most notably in the pharmaceutical
industry. Its role as a key building block in the creation of several active pharmaceutical
ingredients (APIs) underscores its importance in drug development. This technical guide
provides a comprehensive overview of 2-Morpholinoethanol, including its chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and its
significant applications in the pharmaceutical sector. Special emphasis is placed on its role in
the synthesis of drugs such as Mycophenolate Mofetil, Nimorazole, and Morniflumate, with
accompanying diagrams of their respective signaling pathways.

Chemical and Physical Properties

2-Morpholinoethanol, also known as 4-(2-Hydroxyethyl)morpholine, is a clear, colorless to
pale yellow viscous liquid.[1] It is miscible with water and soluble in common organic solvents.
[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Morpholinoethanol
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Property Value References
CAS Number 622-40-2 [3]
Molecular Formula CeH13NO:2 [3]
Molecular Weight 131.17 g/mol [3]
Appearance Colorless to pale yellow liquid [1112]
Boiling Point 223-228 °C [4][5]
Melting Point -1°C [6]
Density 1.080 - 1.083 g/mL at 25 °C [3114]
Flash Point 98 - 107 °C [3][6]
Refractive Index (n20/D) 1.476 [4]
Water Solubility Miscible [6]
Purity (typical) >99% [31[4]

Synthesis of 2-Morpholinoethanol

The two primary industrial methods for the synthesis of 2-Morpholinoethanol are the reaction
of morpholine with ethylene oxide and the N-alkylation of morpholine with a 2-haloethanol.[7][8]

Synthesis via Alkylation of Morpholine with 2-
Bromoethanol

This method involves the nucleophilic substitution of the bromine atom in 2-bromoethanol by
the secondary amine of morpholine. The reaction is typically carried out in the presence of a
base to neutralize the hydrobromic acid formed.[8]

e Reaction Setup: To a 500 mL round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, add morpholine (40 g, 459 mmol), 2-bromoethanol (27.9 g, 223 mmol),
potassium carbonate (48.4 g, 350 mmol), and acetonitrile (300 mL).
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e Reaction: Heat the mixture to reflux (approximately 82 °C) and maintain for 3 hours. The
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.

 Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The
resulting crude product can be purified by vacuum distillation to yield 2-Morpholinoethanol
as a yellow solid (24.40 g, 83% vyield).[4]

Synthesis via Reaction of Morpholine with Ethylene
Oxide

This is a common industrial method that involves the ring-opening of ethylene oxide by
morpholine. The reaction is typically performed at a controlled temperature.[7]

» Reaction Setup: In a suitable pressure reactor, place morpholine.

¢ Reaction: Introduce ethylene oxide gas into the reactor while maintaining the temperature at
or below 20 °C. The reaction is exothermic and requires careful temperature control.

 Purification: After the reaction is complete, the product is typically purified by distillation.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the identification and quantification of 2-Morpholinoethanol.

o Sample Preparation: Dilute the 2-Morpholinoethanol sample in a suitable solvent such as
methanol or dichloromethane to an appropriate concentration (e.g., 1 mg/mL).

e GC-MS Instrumentation and Conditions:
o Gas Chromatograph: Agilent 7890B GC System or equivalent.

o Mass Spectrometer: Agilent 5977A MSD or equivalent.
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[e]

Column: HP-5ms (30 m x 0.25 mm, 0.25 pm film thickness).

o

Injection Volume: 1 pL.

[¢]

Inlet Temperature: 250°C.

[¢]

Oven Temperature Program:

= Initial temperature of 80°C, hold for 2 minutes.

= Ramp to 280°C at a rate of 20°C/min.

[¢]

lonization Mode: Electron Impact (El) at 70 eV.

[e]

Mass Range: m/z 30-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR are used for the structural confirmation of 2-Morpholinoethanol.
e Sample Preparation:

o Dissolve 10-20 mg of 2-Morpholinoethanol in approximately 0.6-0.7 mL of a deuterated
solvent (e.g., CDCIs or D20).

o Add a small amount of tetramethylsilane (TMS) as an internal standard (O ppm).

o Transfer the solution to a 5 mm NMR tube. If the solution is not clear, filter it through a
small plug of glass wool.

e 'H NMR (500 MHz, CDCls):
o &3.72 (t, J = 4.6 Hz, 4H, -N(CH2)2)
o &3.65 (t, J = 5.4 Hz, 2H, -CH20H)
o &2.60 (t, J = 5.4 Hz, 2H, -NCH2CH20H)

o &2.50 (t, J = 4.6 Hz, 4H, -O(CH2)z)
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e 13C NMR (125 MHz, CDCIs):

o

8 67.0 ((OCH-2)

[¢]

5 60.9 (-CH20H)

[¢]

8 57.7 (-NCH2CH20H)

[e]

0 53.7 (-N(CH2)2)

Applications in Drug Development

2-Morpholinoethanol serves as a crucial intermediate in the synthesis of several important
pharmaceutical drugs.[9]

Mycophenolate Mofetil

Mycophenolate mofetil is an immunosuppressant drug used to prevent rejection in organ
transplantation.[9] It is the 2-morpholinoethyl ester of mycophenolic acid (MPA). In the body,
mycophenolate mofetil is rapidly hydrolyzed to its active metabolite, MPA, which is a potent,
reversible, and uncompetitive inhibitor of inosine monophosphate dehydrogenase (IMPDH).[10]
This enzyme is crucial for the de novo synthesis of guanine nucleotides, a pathway on which T
and B lymphocytes are highly dependent for their proliferation.[10] By inhibiting IMPDH, MPA
selectively suppresses the proliferation of these immune cells.[10]
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Mycophenolate Mofetil's inhibition of the de novo purine synthesis pathway.

Nimorazole

Nimorazole is a 5-nitroimidazole compound used as a radiosensitizer in the treatment of
hypoxic tumors, particularly in head and neck cancers.[11] Hypoxic cells are more resistant to
radiotherapy because oxygen is required to "fix" the DNA damage caused by radiation.
Nimorazole, being electron-affinic, mimics the action of oxygen in hypoxic cells. Under hypoxic
conditions, nimorazole is reduced to reactive intermediates that can react with and damage
DNA, thereby enhancing the cytotoxic effect of radiation on these resistant cancer cells.[12]
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Mechanism of action of Nimorazole as a hypoxic cell radiosensitizer.

Morniflumate
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Morniflumate is the -morpholinoethyl ester of niflumic acid and functions as a non-steroidal
anti-inflammatory drug (NSAID).[13] It is a prodrug that is rapidly hydrolyzed in the body to its
active form, niflumic acid. Niflumic acid exerts its anti-inflammatory, analgesic, and antipyretic
effects by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[13] These
enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are
key mediators of inflammation, pain, and fever.[13]

Arachidonic Acid L} Prostaglandins > Inflammation, Pain, Fever
. Hydrolysis Niflumic Acid Inhibition Cyclooxygenase
Morniflumate . e
(Active Metabolite) (COX-1 & COX-2)

Click to download full resolution via product page

Morniflumate's mechanism of action via inhibition of the cyclooxygenase pathway.

Safety and Handling

2-Morpholinoethanol is considered a hazardous substance.[10] It can cause skin and eye
irritation and may cause respiratory irritation.[10] Therefore, appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical.[14] Work should be conducted in a well-ventilated area or under a fume
hood.[14] Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents and acids.[14]

Table 2: Safety Information for 2-Morpholinoethanol
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Hazard Statement Precautionary Statement References

P280: Wear protective
H315: Causes skin irritation gloves/protective clothing/eye [5]

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with
H319: Causes serious eye water for several minutes. 5]
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr [5]

ay.

H335: May cause respiratory
irritation

Conclusion

2-Morpholinoethanol (CAS 622-40-2) is a chemical intermediate of significant importance,
particularly within the pharmaceutical industry. Its unique molecular structure allows for its
incorporation into a variety of complex molecules, most notably as a precursor to several
established drugs. A thorough understanding of its properties, synthesis, and reactivity is
crucial for its effective and safe utilization in research and development and in industrial-scale
manufacturing. The information provided in this technical guide serves as a comprehensive
resource for professionals in the field, facilitating further innovation and application of this
versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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